N-(2,3-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-(4-methoxyphenyl)sulfanylbutanamide
• InChI: InChI=1S/C19H23NO2S/c1-14-6-4-7-18(15(14)2)20-19(21)8-5-13-23-17-11-9-16(22-3)10-12-17/h4,6-7,9-12H,5,8,13H2,1-3H3,(H,20,21)
• InChI Key: OJOWTAHDXZDNRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CCCSC2=CC=C(C=C2)OC)C
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol

Description

N-(2,3-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound is commonly referred to as DMPTB and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

• Chemical Reactions and Synthesis : Studies have explored various chemical reactions involving compounds similar to N-(2,3-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide. For instance, substitution reactions of α-alkyl 4- and 5-nitropyrrol-2-ylmethyl derivatives have been studied, highlighting the potential for complex chemical interactions and synthesis involving related compounds (Harsanyi & Norris, 1987).

• Photoreactions in Organic Chemistry : The photoreactions of compounds like N,N-dimethylpyruvamide (DMPA) in different solvents, producing various products, demonstrate the potential for photochemical applications in organic chemistry. This may be relevant to compounds like N-(2,3-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide (Shima et al., 1984).

• Lipoxygenase Inhibition : Research on the synthesis of new N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives as lipoxygenase inhibitors highlights the potential biological activity and pharmaceutical applications of similar compounds (Aziz‐ur‐Rehman et al., 2016).

• Spectroscopic and Structural Analysis : The design and spectroscopic elucidation of related compounds, including their antimicrobial and anticancer activities, offer insights into the potential medical and analytical applications of N-(2,3-dimethylphenyl)-4-((4-methoxyphenyl)thio)butanamide (Sirajuddin et al., 2015).

• Ligand Synthesis for Chemical Reactions : The synthesis of 4-methoxy-substituted 1,3-benzazaphosphole, using similar compounds, indicates the relevance in ligand synthesis and chemical reactions (Aluri et al., 2014).

• Dual Inhibitor of Cyclooxygenase and Lipoxygenase Pathways : The study of butanamide derivatives as dual inhibitors of cyclooxygenase and lipoxygenase pathways suggests potential therapeutic applications for related compounds (Tordjman et al., 2003).

• Immunosuppressive Activity : The synthesis of novel butenamides and their immunosuppressive activity towards proliferating concanavalin A-stimulated T-lymphocytes points to the potential for immunosuppressive drug development using similar compounds (Axton et al., 1992).

• Mechanofluorochromic Performances : The study of methoxy-substituted tetraphenylethylene derivatives for their AIE and mechanofluorochromic performance implies applications in material sciences and optoelectronics (Qi et al., 2013).